Cas no 2228054-91-7 (rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid)

• Product Name: rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid
• CAS No: 2228054-91-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5194212
• Update Time: 2025-11-02

rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid

• Inchi： 1S/C8H12O3/c9-8(10)2-5-1-6-3-11-4-7(5)6/h5-7H,1-4H2,(H,9,10)/t5?,6-,7-/m1/s1
• InChI Key： WHZKEOPGRICZML-JXBXZBNISA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(CC(O)=O)C1)COC2

Additional information on rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid

Comprehensive Guide to rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid (CAS No. 2228054-91-7): Properties, Applications, and Market Insights

rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid (CAS No. 2228054-91-7) is a specialized chiral compound with a unique bicyclic structure, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. This compound belongs to the class of oxabicycloheptane derivatives, which are increasingly studied for their potential in drug discovery and material science. The rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid structure features a fused ring system with an oxygen bridge, contributing to its stereochemical complexity and reactivity.

The growing interest in chiral building blocks like rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid is driven by the pharmaceutical industry's demand for enantiomerically pure compounds. Researchers are exploring its applications in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The compound's rigid bicyclic framework offers advantages in designing molecules with enhanced binding affinity and metabolic stability.

From a synthetic chemistry perspective, rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid presents interesting challenges and opportunities. The presence of both the oxabicycloheptane core and the acetic acid moiety allows for diverse functionalization strategies. Recent publications have highlighted its use in asymmetric synthesis and as a precursor for prostaglandin analogs. The compound's CAS number 2228054-91-7 serves as a unique identifier in chemical databases, facilitating research collaboration and patent searches.

The pharmaceutical applications of rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid are particularly relevant in current drug development trends. With the increasing focus on precision medicine and targeted therapies, chiral intermediates like this compound play crucial roles in creating more effective and safer medications. Its structural features are being investigated for potential activity against neurodegenerative diseases, aligning with the growing global concern about aging populations and cognitive health.

In material science, derivatives of rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid have shown promise in the development of advanced polymers and liquid crystal materials. The compound's rigid, oxygen-containing framework can impart desirable thermal and mechanical properties to polymeric materials. This aligns with current industry demands for high-performance materials in electronics, aerospace, and biomedical applications.

The synthesis and purification of rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid require specialized expertise in chiral chemistry and asymmetric synthesis. Modern techniques such as continuous flow chemistry and enzymatic resolution are being explored to improve the efficiency and sustainability of its production. These advancements respond to the chemical industry's growing emphasis on green chemistry principles and process intensification.

Analytical characterization of rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid typically involves advanced techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stereochemistry presents particular challenges in analysis and quality control, making these techniques essential for ensuring the purity and consistency required in pharmaceutical applications.

The market for specialized intermediates like rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid is experiencing steady growth, driven by the expansion of the pharmaceutical outsourcing sector and increasing R&D investments in innovative therapies. Suppliers of this compound are focusing on scaling up production while maintaining high purity standards to meet the demands of drug developers and research institutions worldwide.

Future research directions for rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid (CAS No. 2228054-91-7) may explore its potential in bioconjugation chemistry and prodrug design. The compound's functional groups offer opportunities for creating targeted drug delivery systems, particularly in the context of antibody-drug conjugates and other biologics-small molecule hybrids that represent cutting-edge therapeutic approaches.

For researchers working with rac-2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this chemical compound. Its storage typically requires protection from moisture and oxidation, with recommended conditions including refrigeration under inert atmosphere for long-term preservation.